Cas no 143230-46-0 (2(3H)-Benzofuranone, 3-(ethoxymethylene)-)

• Product Name: 2(3H)-Benzofuranone, 3-(ethoxymethylene)-
• CAS No: 143230-46-0
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1313044
• Update Time: 2024-08-18

2(3H)-Benzofuranone, 3-(ethoxymethylene)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone, 3-(ethoxymethylene)-
• 3-ethoxymethylene-3H-benzofuran-2-one

• Inchi： 1S/C11H10O3/c1-2-13-7-9-8-5-3-4-6-10(8)14-11(9)12/h3-7H,2H2,1H3
• InChI Key： LFNFXUABHHPYOK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(=COCC)C1=O

Computed Properties

• Exact Mass: 190.063

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Melting Point: 102-103 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 341.1±37.0 °C(Predicted)
• PSA: 35.53